1,3-Didodecylurea

• CAS RN: 3542-20-9
• Molecular Formula: C25H52N2O
• Molecular Weight: 396.7 g/mol
• IUPAC Name: 1,3-didodecylurea
• InChI: InChI=1S/C25H52N2O/c1-3-5-7-9-11-13-15-17-19-21-23-26-25(28)27-24-22-20-18-16-14-12-10-8-6-4-2/h3-24H2,1-2H3,(H2,26,27,28)
• InChI Key: YLOGJPLTYYDQCN-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCNC(=O)NCCCCCCCCCCCC

Description

1,3-Didodecylurea is a useful chemical compound with a variety of research applications.

Molecular Structure Analysis

1,3-Didodecylurea has a molecular formula of C25H52N2O. Its average mass is 396.693 Da and its monoisotopic mass is 396.407959 Da. The structure determination of small molecule compounds by an electron diffractometer for 3D ED/MicroED has been discussed.

Physical And Chemical Properties Analysis

1,3-Didodecylurea has a density of 0.9±0.1 g/cm3, a boiling point of 526.8±19.0 °C at 760 mmHg, and a flash point of 113.3±21.7 °C. It has 3 H bond acceptors, 2 H bond donors, and 22 freely rotating bonds.

Mechanism of Action

Some derivatives of urea, including 1,3-Didodecylurea, have shown positive synergy with PG when used as saturated solutions.

Synthesis routes and methods

Procedure details

Didodecylurea was prepared as follows: Dodecylamine (37 mmol, 6.84 g, commercially available from Sigma Aldrich Fine Chemicals, Milwaukee, Wis.) was dissolved in hexane (100 ml) in a 250 ml single neck, round bottomed flask. A solution of dodecyl isocyanate (37 mmol, 7.8 g, commercially available from Sigma Aldrich Fine Chemicals) in hexane (100 ml) was slowly added to the amine solution through an addition funnel. The mixture was stirred for 1 hr during which a white precipitate was formed. IR was used to confirm completion of reaction. The white precipitate was filtered and dried under vacuum overnight to give 14.64 g of a white solid (99.7% yield). The product is believed to be of the formula